Cas no 21850-01-1 (1-Anthracenesulfonic acid, 9,10-dihydroxy-)

1-Anthracenesulfonic acid, 9,10-dihydroxy- structure
21850-01-1 structure
Product name:1-Anthracenesulfonic acid, 9,10-dihydroxy-
CAS No:21850-01-1
MF:C14H10O5S
MW:290.291203022003
CID:1404261
PubChem ID:20038183

1-Anthracenesulfonic acid, 9,10-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Anthracenesulfonic acid, 9,10-dihydroxy-
    • 9,10-dihydroxyanthracene-1-sulfonic acid
    • 21850-01-1
    • DTXSID50601889
    • SCHEMBL10485225
    • Inchi: InChI=1S/C14H10O5S/c15-13-8-4-1-2-5-9(8)14(16)12-10(13)6-3-7-11(12)20(17,18)19/h1-7,15-16H,(H,17,18,19)
    • InChI Key: XBPBWWZIWUAGIT-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=C3C=CC=C(C3=C2O)S(=O)(=O)O)O

Computed Properties

  • Exact Mass: 290.0249
  • Monoisotopic Mass: 290.02489459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 94.83

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